Cas no 2227835-58-5 (rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine
• CAS No: 2227835-58-5
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 6255409
• PubChem ID: 165662783
• Update Time: 2025-10-29

rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine
• EN300-1812228
• 2227835-58-5

• Inchi： 1S/C5H8N4/c6-4-1-3(4)5-7-2-8-9-5/h2-4H,1,6H2,(H,7,8,9)/t3-,4-/m1/s1
• InChI Key： SRUWMAFQTXUIPN-QWWZWVQMSA-N
• SMILES： N[C@@H]1C[C@H]1C1=NC=NN1

Computed Properties

• Exact Mass: 124.074896272g/mol
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 67.6Ų

Additional information on rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine

Rac-(1R,2R)-2-(1H-1,2,4-Triazol-3-Yl)cyclopropan-1-Amine: A Comprehensive Overview

Rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine, with the CAS number 2227835-58-5, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its complex structure and potential applications in various industries. The molecule consists of a cyclopropane ring substituted with an amino group and a 1H-1,2,4-triazole moiety. The stereochemistry of the compound is defined by its (1R,2R) configuration, which plays a crucial role in its chemical properties and reactivity.

The synthesis of rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine involves advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis process, ensuring high yield and purity. Recent studies have highlighted the use of asymmetric catalysis to control the stereochemistry of the product during synthesis. This approach not only enhances the efficiency of the reaction but also provides insights into the fundamental principles of stereochemical control in organic synthesis.

The structural features of this compound make it a promising candidate for applications in drug discovery. The cyclopropane ring is known for its unique electronic properties and strain energy, which can be harnessed to design bioactive molecules. Additionally, the presence of the 1H-1,2,4-triazole group introduces hydrogen bonding capabilities and potential for metal coordination. These properties make the compound suitable for exploring interactions with biological targets such as enzymes and receptors.

Recent research has focused on evaluating the biological activity of rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine. Studies have demonstrated its potential as a lead compound in anti-inflammatory and antitumor drug development. For instance, experiments conducted in vitro have shown that the compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic concentrations.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of a strained cyclopropane ring and heterocyclic groups makes it an interesting candidate for designing advanced materials with tailored electronic properties. Researchers have explored its potential as a building block for constructing functional polymers and supramolecular assemblies.

The development of efficient analytical methods for characterizing rac-(1R,2R)-2-(1H-1,2,4-triazol-3-yl)cyclopropan-1-amine has been another area of focus. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. Recent advancements in chiral chromatography have enabled precise determination of its enantiomeric composition, which is critical for ensuring consistent product quality.

In conclusion, rac-(1R,2R)-2-(1H-1,2,4-triazol-3-Yl)cyclopropane amine (CAS No: 22783558) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses